N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: N-(4-chlorophenyl)-3-hydroxy-2-(4-methoxyphenyl)-5-nitrotriazol-4-imine
• InChI: InChI=1S/C15H12ClN5O4/c1-25-13-8-6-12(7-9-13)19-18-15(21(23)24)14(20(19)22)17-11-4-2-10(16)3-5-11/h2-9,22H,1H3
• InChI Key: KEOXDURJRMIWHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C(C(=NC3=CC=C(C=C3)Cl)N2O)[N+](=O)[O-]
• Molecular Formula: C15H12ClN5O4
• Molecular Weight: 361.74 g/mol

Description

N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is not yet fully understood. However, studies have shown that this compound induces apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. Furthermore, this compound has been shown to exhibit excellent selectivity towards cancer cells, making it a promising candidate for the development of targeted anticancer therapies.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been shown to exhibit a range of biochemical and physiological effects. In addition to its potent anticancer activity, this compound has also been shown to exhibit antioxidant and anti-inflammatory properties. Furthermore, this compound has been shown to exhibit excellent biocompatibility, making it a promising candidate for the development of biomedical devices and drug delivery systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is its ease of synthesis and high yield of pure product. Additionally, this compound exhibits excellent stability under various conditions, making it suitable for use in a range of lab experiments. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide. One of the most promising directions is the development of targeted anticancer therapies based on this compound. Additionally, this compound has potential applications in the development of biomedical devices and drug delivery systems. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
In conclusion, N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is a promising compound with potential applications in various fields of scientific research. Its ease of synthesis, stability, and biocompatibility make it an attractive candidate for further research and development.

Scientific Research Applications

N-(4-chlorophenyl)-2-(4-methoxyphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit potent anticancer activity against various cancer cell lines. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.